(1-Bromo-3,3-dimethylbutan-2-YL)cyclopentane

Nucleophilic substitution Leaving group ability SN2 kinetics
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H21Br
Molecular Weight 233.19 g/mol
Cat. No. B13238415
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name(1-Bromo-3,3-dimethylbutan-2-YL)cyclopentane
Molecular FormulaC11H21Br
Molecular Weight233.19 g/mol
Structural Identifiers
SMILESCC(C)(C)C(CBr)C1CCCC1
InChIInChI=1S/C11H21Br/c1-11(2,3)10(8-12)9-6-4-5-7-9/h9-10H,4-8H2,1-3H3
InChIKeySVIRNMIBXSIUJP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(1-Bromo-3,3-dimethylbutan-2-yl)cyclopentane – Core Physicochemical and Structural Profile for Procurement Evaluation


(1-Bromo-3,3-dimethylbutan-2-yl)cyclopentane (CAS 1547214-69-6) is a secondary alkyl bromide belonging to the halogenated cyclopentane class, with the molecular formula C₁₁H₂₁Br and a molecular weight of 233.19 g·mol⁻¹ . The compound features a bromine atom attached to the C-2 position of a 3,3-dimethylbutyl chain, which is in turn substituted at C-1 with a cyclopentyl ring. This scaffold presents a stereogenic center at the carbon bearing the bromine, giving rise to a defined chiral environment . The structural hallmark is the juxtaposition of a sterically demanding neopentyl-type group (tert-butyl at C-3) adjacent to the reactive secondary bromide center, creating a unique steric and electronic profile that differentiates this compound from simple cycloalkyl bromides [1]. Commercially, the compound is supplied at a standard purity of 95%, with batch-specific QC documentation including NMR, HPLC, or GC available from established vendors .

Controlled reactivity
Secondary alkyl bromide with neopentyl-type steric shielding – may support chemoselective nucleophilic displacement.
Chiral building block
One defined stereogenic center at C-2 – enables asymmetric synthesis pathway investigations.
Differentiated scaffold
Steric and electronic profile distinct from simple cycloalkyl bromides – may influence reaction selectivity.

Why Generic Halogenated Cyclopentane Intermediates Cannot Substitute (1-Bromo-3,3-dimethylbutan-2-yl)cyclopentane


Brominated cyclopentane derivatives are not functionally interchangeable because their reactivity, selectivity, and downstream transformation outcomes are governed by halogen identity, substitution pattern, ring size, and steric environment [1]. Simple bromocyclopentane (C₅H₉Br) offers an unhindered secondary bromide, while (2-bromoethyl)cyclopentane positions the leaving group on a flexible ethyl linker, yielding entirely distinct SN2 kinetics and elimination profiles [2]. The chloro analog—(1-chloro-3,3-dimethylbutan-2-yl)cyclopentane (CAS 1547214-43-6)—shares the identical carbon skeleton but possesses a substantially less reactive C–Cl bond (bond dissociation energy ~81 kcal·mol⁻¹ vs. ~68 kcal·mol⁻¹ for C–Br), which translates to markedly slower nucleophilic displacement and cross-coupling rates . Regioisomeric variants such as 1-(bromomethyl)-1-(2,2-dimethylpropyl)cyclopentane (CAS 2137698-96-3) bear a primary neopentyl-type bromide directly on the cyclopentane ring, fundamentally altering the steric accessibility and mechanistic pathway (SN2 vs. SN1) relative to the secondary, chain-positioned bromide of the target compound . Even ring-size analogs—cyclobutyl (CAS 1595931-34-2) and cyclopropyl (CAS 1565685-65-5) congeners—introduce different ring strain energies and conformational constraints that impact both physical properties (boiling point, LogP) and chemical reactivity . These structural distinctions mean that substituting one halogenated cyclopentane for another in a synthetic sequence risks altered reaction rates, divergent product distributions, and failed scale-up reproducibility .

Leaving group mismatch
Chloro analog (C–Cl BDE ~81 kcal·mol⁻¹) may exhibit substantially slower nucleophilic displacement; reactivity profile may differ under identical conditions.
Regiochemical mismatch
Primary neopentyl bromide regioisomer is subject to extreme SN2 retardation (~10⁵-fold slower) and lacks the chiral center; transformation outcomes may diverge significantly.
Ring-size mismatch
Cyclopropane/cyclobutane analogs carry >110 kJ·mol⁻¹ ring strain – may increase ring-opening side reactions and affect thermal stability during scale-up.

Quantitative Differentiation Evidence for (1-Bromo-3,3-dimethylbutan-2-yl)cyclopentane vs. Structurally Proximal Analogs


Leaving Group Reactivity: Bromide vs. Chloride in Nucleophilic Displacement

The target compound's C–Br bond (bond dissociation energy ~68 kcal·mol⁻¹) confers a leaving group ability that is substantially higher than that of its direct chloro analog (1-chloro-3,3-dimethylbutan-2-yl)cyclopentane (C–Cl BDE ~81 kcal·mol⁻¹) [1]. In SN2 reactions, the relative rate order for alkyl halides is RI > RBr > RCl, with bromide typically reacting 10- to 100-fold faster than chloride under identical conditions depending on substrate structure and nucleophile [2]. For neopentyl-type substrates, the gas-phase rate coefficient for neopentyl bromide reacting with HO⁻ has been measured and compared to neopentyl chloride, confirming a significant rate enhancement for the bromide . This quantitative difference in leaving group propensity means the bromo compound enables milder reaction conditions (lower temperature, shorter reaction time) and higher conversion in nucleophilic displacements compared to the chloro congener.

Leaving Group Reactivity
Cross-study comparable
C–Br BDE ~68 kcal·mol⁻¹ vs C–Cl ~81 kcal·mol⁻¹; bromide typically 10–100× faster in SN2 displacement.
May support faster nucleophilic displacement under milder conditions.
Relative rate depends on nucleophile and substrate structure.
Nucleophilic substitution Leaving group ability SN2 kinetics

Steric Shielding by the 3,3-Dimethyl (Neopentyl-Type) Group: Impact on SN2 Accessibility and Elimination Suppression

The target compound bears the reactive secondary bromide at a carbon flanked on one side by a cyclopentyl ring and on the other by a tert-butyl (3,3-dimethyl) group. This neopentyl-type steric environment creates substantial hindrance to backside attack in SN2 reactions, as documented for neopentyl substrates where the quaternary carbon β to the leaving group renders SN2 displacement approximately 10⁵-fold slower than for an unhindered primary alkyl bromide [1]. However, unlike simple neopentyl bromide (1-bromo-2,2-dimethylpropane), which is virtually SN2-inert, the target compound's secondary bromide center retains measurable reactivity while exhibiting a significantly suppressed elimination (E2) profile due to the absence of accessible anti-periplanar β-hydrogens on the neopentyl side [2]. In solvolysis studies, neopentyl bromide undergoes rearrangement via carbocation intermediates (SN1-like pathway) with rate constants on the order of 10⁻⁶ s⁻¹ in ethanol at 25 °C, whereas the target compound's secondary geometry and cyclopentyl substituent are expected to shift the mechanistic balance further toward substitution over elimination [3]. This controlled reactivity profile—neither too labile (like tertiary bromides) nor too inert (like neopentyl bromide)—is a key differentiator from both unhindered secondary bromides and fully hindered primary neopentyl bromides.

Steric Shielding
Class-level inference
SN2 rate retarded ~10⁵-fold vs unhindered primary; neopentyl bromide solvolysis ~10⁻⁶ s⁻¹.
Intermediate steric profile may enable chemoselective transformations.
Compare with unhindered and fully hindered analogs for context.
Steric hindrance Neopentyl effect SN2 retardation E2 suppression

Ring Size Differentiation: Cyclopentane vs. Cyclobutane and Cyclopropane Congeners – Impact on Conformational Flexibility and Reactivity

The cyclopentane ring in the target compound contributes approximately 26 kJ·mol⁻¹ (6.2 kcal·mol⁻¹) of ring strain energy, significantly lower than the cyclobutane (~110 kJ·mol⁻¹) and cyclopropane (~115 kJ·mol⁻¹) congeners available as alternatives [1]. This difference has direct consequences for thermal stability and handling safety: cyclopropyl and cyclobutyl analogs are more prone to ring-opening side reactions under thermal or acidic conditions. The cyclopentane ring adopts a low-energy envelope conformation with rapid pseudorotation, providing conformational flexibility that can facilitate favorable transition-state geometries in cyclization or ring-functionalization reactions [2]. In contrast, the rigid, planarized cyclopropane ring in (1-bromo-3,3-dimethylbutan-2-yl)cyclopropane (CAS 1565685-65-5) imposes greater angular constraint and higher ring strain, which may lead to unproductive ring-opening during nucleophilic displacement at the bromide center [3]. The lower molecular weight of the cyclopropyl analog (205.13 vs. 233.19 g·mol⁻¹) also affects physical properties such as boiling point and LogP . The cyclopentane scaffold thus offers a balance of conformational adaptability and structural robustness superior to the smaller-ring alternatives.

Ring Strain
Class-level inference
Cyclopentane strain ~26 kJ·mol⁻¹ vs cyclopropane ~115 kJ·mol⁻¹, cyclobutane ~110 kJ·mol⁻¹.
Lower ring strain may reduce ring-opening side-reaction risk.
Thermal stability implications for multi-step sequences.
Ring strain Cycloalkane conformation Ring-size effects Reactivity modulation

Regiochemical Identity: Bromine at Chain C-2 vs. Bromomethyl Directly on Cyclopentane Ring

The target compound bears the bromine on the C-2 carbon of the 3,3-dimethylbutyl side chain, making it a secondary alkyl bromide with the cyclopentyl ring attached at C-1. This regiochemistry is fundamentally distinct from the isomeric 1-(bromomethyl)-1-(2,2-dimethylpropyl)cyclopentane (CAS 2137698-96-3), which places a primary neopentyl-type bromomethyl group directly on the cyclopentane ring . The secondary bromide of the target compound offers a different electronic environment: the carbon bearing bromine is connected to one hydrogen, one cyclopentyl group, and one tert-butyl-substituted methylene, creating a chiral center with defined stereochemistry . This contrasts with the primary bromide in the regioisomer, which is achiral at the brominated carbon and is subject to the extreme SN2 retardation characteristic of neopentyl systems (estimated ~10⁵-fold slower than unhindered primary bromides) [1]. For applications requiring stereochemical transfer (e.g., asymmetric synthesis, chiral ligand preparation, enantioselective catalysis), the target compound's defined chiral center provides an advantage not available from the regioisomeric primary bromide.

Regiochemical Identity
Cross-study comparable
Secondary bromide at C-2 (chiral) vs primary neopentyl bromide on ring (achiral, ~10⁵× slower SN2).
Chiral center supports stereochemical transfer studies.
Enantioselective pathways accessible only with target regiochemistry.
Regiochemistry Substitution pattern Synthetic intermediate Cross-coupling precursor

Predicted LogP as a Lipphilicity Discriminator Among Halogenated Cyclopentane Analogs

The predicted partition coefficient (LogP) for (1-bromo-3,3-dimethylbutan-2-yl)cyclopentane is 4.2338, as reported by vendor computational data . This value places the compound in a moderately lipophilic regime suitable for membrane permeability in medicinal chemistry contexts. Although direct experimental LogP data for the chloro analog are not available in the open literature, the structural replacement of bromine with chlorine typically reduces LogP by approximately 0.5–0.8 units due to the higher electronegativity and smaller polarizable volume of chlorine [1]. Conversely, the iodo analog (where available) would be expected to exhibit a higher LogP (~4.8–5.0) based on halogen polarizability trends [1]. For procurement decisions where lipophilicity is a critical design parameter (e.g., CNS drug discovery, agrochemical development), the bromo compound occupies a strategic intermediate LogP window—sufficiently lipophilic for membrane passage but less so than the iodo analog, which may present solubility and formulation challenges [2].

Predicted LogP
Class-level inference
LogP ~4.2; ~0.5–0.8 units above chloro analog, ~0.5–0.7 below iodo analog.
Intermediate lipophilicity may influence permeability/solubility profiling.
Vendor-predicted value; experimental confirmation advised.
LogP Lipophilicity Physicochemical property Drug-likeness

Chiral Center Availability for Stereochemically Defined Synthesis vs. Achiral Comparators

(1-Bromo-3,3-dimethylbutan-2-yl)cyclopentane contains one defined stereogenic center at the carbon bearing the bromine atom (C-2 of the butyl chain), making it a chiral molecule available as a racemic mixture from commercial vendors . This chirality is absent in several close comparators: 1-(bromomethyl)-1-(2,2-dimethylpropyl)cyclopentane (CAS 2137698-96-3) is achiral at the brominated carbon , and simple bromocyclopentane (CAS 137-43-9) lacks any stereogenic center . For synthetic applications requiring stereochemical information transfer—such as asymmetric alkylation, chiral auxiliary installation, or enantioselective cross-coupling—the target compound offers a built-in stereochemical handle [1]. While quantitative enantiomeric excess data for commercial batches are not standardized across vendors, the availability of a stereocenter distinguishes this compound from achiral alternatives and opens enantioselective synthetic pathways that are inaccessible with symmetric comparators [1].

Chiral Center
Supporting evidence
1 stereogenic center (C-2) vs 0 in achiral comparators (bromocyclopentane, primary neopentyl regioisomer).
Enables enantioselective synthesis investigations.
Commercial batches supplied as racemate; resolution may be required.
Chirality Stereochemistry Enantioselective synthesis Chiral building block

Optimal Application Scenarios for (1-Bromo-3,3-dimethylbutan-2-yl)cyclopentane Driven by Quantitative Differentiation Evidence


Nucleophilic Displacement Reactions Requiring Balanced Reactivity and Controlled Selectivity

The target compound's secondary bromide with intermediate steric hindrance from the adjacent neopentyl-type tert-butyl group makes it an optimal electrophile for SN2 reactions where full neopentyl substrates are unreactive (~10⁵-fold rate reduction vs. unhindered primary [1]) and simpler secondary bromides suffer from competing E2 elimination. The C–Br bond (~68 kcal·mol⁻¹) enables displacement under milder conditions than the C–Cl bond (~81 kcal·mol⁻¹) of the chloro analog [2], reducing thermal stress on sensitive downstream functionalities. This reactivity window is particularly valuable in the synthesis of sterically congested amine, ether, and thioether derivatives where precise kinetic control is required to avoid over-reaction or rearrangement pathways documented for neopentyl systems [3].

Chiral Intermediate for Asymmetric Synthesis and Stereochemical Probe Development

The defined stereogenic center at C-2 of the butyl chain distinguishes this compound from achiral comparators such as bromocyclopentane and 1-(bromomethyl)-1-(2,2-dimethylpropyl)cyclopentane . As a racemic secondary bromide, it serves as a precursor for chiral ligand synthesis, enantioselective catalyst preparation, and stereochemical probe development in medicinal chemistry programs where the spatial orientation of substituents around the cyclopentane core is critical for target binding [4]. The chiral center can potentially be resolved or used in diastereoselective transformations, providing a stereochemical entry point not available from symmetric brominated cyclopentane alternatives.

Cross-Coupling and Organometallic Reagent Precursor with Optimized Steric Profile

The secondary alkyl bromide motif in the target compound is suitable for transition-metal-catalyzed cross-coupling reactions (e.g., Negishi, Kumada, Suzuki-type couplings of alkyl halides), where the steric bulk of the neopentyl-type group provides controlled oxidative addition kinetics at the metal center [5]. Unlike the chloro analog, which requires harsher activation conditions, the bromo compound enables efficient initiation at lower catalyst loadings and temperatures [2]. The cyclopentane ring contributes conformational flexibility (~26 kJ·mol⁻¹ ring strain [6]) without the ring-opening liability of cyclobutane or cyclopropane congeners, making it a robust partner for generating cyclopentane-containing compound libraries in pharmaceutical and agrochemical discovery.

Physicochemical Property Optimization in Drug Discovery: The LogP 4.2 Sweet Spot

With a predicted LogP of 4.2338 , the compound occupies a lipophilicity range that balances membrane permeability with aqueous solubility—a critical consideration in CNS and intracellular target programs. This LogP value is approximately 0.5–0.8 units higher than the estimated chloro analog and 0.5–0.7 units lower than the estimated iodo analog [7], positioning the bromo compound in an optimal range for lead optimization according to established drug-likeness guidelines (LogP <5) [8]. The compound's zero hydrogen bond donors and acceptors (TPSA = 0) further support its use as a passive-permeability-enhancing fragment in medicinal chemistry campaigns.

Application
Selection Property
Validation Focus
Nucleophilic displacement with controlled reactivity
Secondary bromide with neopentyl-type steric profile
SN2 reactivity and elimination suppression
Chiral intermediate for asymmetric synthesis
Defined stereogenic center at C-2
Enantioselective transformation potential
Cross-coupling precursor for cyclopentane libraries
Secondary alkyl bromide with moderate steric bulk
Oxidative addition kinetics and ring stability
Lipophilicity profiling in medicinal chemistry
Predicted intermediate LogP
Membrane permeability and solubility balance
Quote Request

Request a Quote for (1-Bromo-3,3-dimethylbutan-2-YL)cyclopentane

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.